N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide

• IUPAC Name: N'-(2,3-dichlorophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C18H18Cl2N2O4/c1-25-14-7-6-11(10-15(14)26-2)8-9-21-17(23)18(24)22-13-5-3-4-12(19)16(13)20/h3-7,10H,8-9H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: UTEHMVDCAAQQOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C(=O)NC2=C(C(=CC=C2)Cl)Cl)OC
• Molecular Formula: C18H18Cl2N2O4
• Molecular Weight: 397.2 g/mol

Description

N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide, also known as URB597, is a compound that has been extensively studied for its potential therapeutic applications. URB597 is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, URB597 increases the levels of endocannabinoids, which can have a range of physiological and biochemical effects.

Mechanism of Action

N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide works by selectively inhibiting FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide increases the levels of endocannabinoids, which can have a range of physiological and biochemical effects. Endocannabinoids are lipid signaling molecules that bind to cannabinoid receptors in the body, which are involved in a range of physiological processes, including pain, inflammation, and mood regulation.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide has been shown to have a range of biochemical and physiological effects. Studies have shown that N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide can increase the levels of endocannabinoids in the body, which can have analgesic, anti-inflammatory, and anxiolytic effects. N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide has also been shown to have antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide is that it is a selective inhibitor of FAAH, which means that it does not affect other enzymes or receptors in the body. This makes it a useful tool for studying the role of endocannabinoids in physiological and pathological processes. One limitation of N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide is that it has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.

Future Directions

There are several potential future directions for research on N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide. One area of interest is the potential therapeutic applications of N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide in a range of conditions, including pain, anxiety, depression, and addiction. Another area of interest is the development of more potent and selective FAAH inhibitors, which could have even greater therapeutic potential. Finally, there is also interest in the role of endocannabinoids in the gut-brain axis and the potential therapeutic applications of FAAH inhibitors in gastrointestinal disorders.

Scientific Research Applications

N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide has been studied extensively for its potential therapeutic applications in a range of conditions, including pain, anxiety, depression, and addiction. Studies have shown that N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide can increase the levels of endocannabinoids in the body, which can have a range of physiological and biochemical effects. For example, endocannabinoids have been shown to have analgesic and anti-inflammatory effects, and N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide has been shown to reduce pain and inflammation in animal models.